Cas no 210354-17-9 (2-(4-Bromophenyl)pyrimidine)

2-(4-Bromophenyl)pyrimidine structure
Product Name:2-(4-Bromophenyl)pyrimidine
CAS No:210354-17-9
Molecular Formula:C10H7BrN2
Molecular Weight:235.0800
MDL:MFCD08056329
CID:1068526
2-(4-Bromophenyl)pyrimidine Properties
Names and Identifiers
-
- 4-(Pyrimidin-2-yl)bromobenzene
- 2-(4-Bromophenyl)pyrimidine
- 2-(4-bromo-phenyl)pyrimidine
- PFLPZHPQFNFTRF-UHFFFAOYSA-N
- Pyrimidine, 2-(4-bromophenyl)-
- OR6403
- SBB054159
- 7144AD
- FCH1386182
-
- MDL: MFCD08056329
- InChIKey: PFLPZHPQFNFTRF-UHFFFAOYSA-N
- Inchi: 1S/C10H7BrN2/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h1-7H
- SMILES: BrC1C([H])=C([H])C(=C([H])C=1[H])C1=NC([H])=C([H])C([H])=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Heavy Atom Count: 13
- Complexity: 149
- XLogP3: 2.6
- Topological Polar Surface Area: 25.8
Experimental Properties
- Boiling Point: 237.6±32.0 ºC (760 Torr),
- Melting Point: 136.0 to 140.0 deg-C
- Flash Point: 97.5±25.1 ºC,
- Solubility: Very slightly soluble (0.35 g/l) (25 º C),
- Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),
2-(4-Bromophenyl)pyrimidine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BDNY-200mg |
4-(Pyrimidin-2-yl)bromobenzene |
210354-17-9 | ≥98% | 200mg |
$104.00 | 2025-02-25 | |
A2B Chem LLC | AF30126-250mg |
2-(4-Bromophenyl)pyrimidine |
210354-17-9 | 98% | 250mg |
$224.00 | ||
Aaron | AR00BDWA-200mg |
4-(PYRIMIDIN-2-YL)BROMOBENZENE |
210354-17-9 | 98% | 200mg |
$66.00 | ||
abcr | AB246948-1 g |
2-(4-Bromophenyl)pyrimidine, 95%; . |
210354-17-9 | 95% | 1 g |
€239.30 | 2023-07-20 | |
Ambeed | A118030-1g |
2-(4-Bromophenyl)pyrimidine |
210354-17-9 | 95+% | 1g |
$214.0 | 2024-08-03 | |
Apollo Scientific | OR6403-1g |
2-(4-Bromophenyl)pyrimidine |
210354-17-9 | 1g |
£175.00 | 2025-02-20 | ||
Chemenu | CM392973-1g |
2-(4-Bromophenyl)pyrimidine |
210354-17-9 | 95%+ | 1g |
$284 | 2023-02-02 | |
Enamine | EN300-745718-0.05g |
2-(4-bromophenyl)pyrimidine |
210354-17-9 | 95% | 0.05g |
$612.0 | 2024-05-23 | |
eNovation Chemicals LLC | Y1055028-1g |
4-(PYRIMIDIN-2-YL)BROMOBENZENE |
210354-17-9 | 95%+ | 1g |
$335 | 2022-05-25 | |
Fluorochem | 067199-1g |
4-(Pyrimidin-2-yl)bromobenzene |
210354-17-9 | 97% | 1g |
£176.00 | 2022-03-01 |
2-(4-Bromophenyl)pyrimidine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:210354-17-9)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:210354-17-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:210354-17-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
2-(4-Bromophenyl)pyrimidine Related Literature
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Stella M. Resende,Fernando R. Ornellas Phys. Chem. Chem. Phys., 2003,5, 4617-4621
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Mutsumi Kimura,Takuya Kitamura,Motonori Sano,Tsuyoshi Muto,Kenji Hanabusa,Hirofusa Shirai,Nagao Kobayashi New J. Chem., 2000,24, 113-114
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Hugo Cruchade,Y. Pouilloux,R. Beauchet,Ludovic Pinard New J. Chem., 2022,46, 3570-3577
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Junjun Shan,Jacques F. M. Aarts,Ludo B. F. Juurlink Phys. Chem. Chem. Phys., 2008,10, 4994-5003
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G. R. Berdiyorov,M. Neek-Amal,I. A. Hussein,M. E. Madjet,F. M. Peeters J. Mater. Chem. A, 2017,5, 2110-2114
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Patrick Murmann,Benjamin Streipert,Richard Kloepsch,Nikolai Ignatiev,Peter Sartori,Martin Winter,Isidora Cekic-Laskovic Phys. Chem. Chem. Phys., 2015,17, 9352-9358
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Navid Soheilnia,Katja M. Kleinke,Abdeljalil Assoud,Holger Kleinke J. Mater. Chem., 2004,14, 2768-2774
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Darpan V. Bhuse,Pundlik R. Bhagat New J. Chem., 2021,45, 1430-1445
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Paul Venn,Hendrik Ulbricht Faraday Discuss., 2011,153, 237-246
-
A. Niv,M. Gross Koren,H. Dotan,G. Bartal,A. Rothschild J. Mater. Chem. A, 2016,4, 3043-3051
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Recommended suppliers
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